Cas no 33178-97-1 (Propanoic acid,2-(methylthio)-, (R)- (9CI))

• Product Name: Propanoic acid,2-(methylthio)-, (R)- (9CI)
• CAS No: 33178-97-1
• MF: C₄H₈O₂S
• MW: 120.170120239258
• CID: 317757
• Update Time: 2026-05-14

Propanoic acid,2-(methylthio)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(methylthio)-, (R)- (9CI)
• S-methyl-(2R)-mercaptopropionic acid
• (R)-2-(Methylthio)propionic acid
• 2-(methylsulfanyl)propanoic acid

• Inchi： InChI=1S/C4H8O2S/c1-3(7-2)4(5)6/h3H,1-2H3,(H,5,6)/t3-/m1/s1
• InChI Key： SBJPKUSFMZKDRZ-GSVOUGTGSA-N
• SMILES： CS[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 120.02454

Experimental Properties

• PSA: 37.3